7-Bromo-1H-pyrrolo[2,3-c]pyridine

• IUPAC Name: 7-bromo-1H-pyrrolo[2,3-c]pyridine
• InChI: InChI=1S/C7H5BrN2/c8-7-6-5(1-3-9-6)2-4-10-7/h1-4,9H
• InChI Key: HTQAZKOPQOXNHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=C1C=CN=C2Br
• Molecular Formula: C7H5BrN2
• DSSTOX Substance ID: DTXSID80599280
• Molecular Weight: 197.03 g/mol
• CAS No.: 165669-35-2

Description

7-Bromo-1H-pyrrolo[2,3-c]pyridine is a useful research compound. Its molecular formula is C7H5BrN2 and its molecular weight is 197.03 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

• 7-Bromo-1H-pyrrolo[2,3-c]pyridine is used in synthesizing various heterocyclic compounds. For instance, Alekseyev et al. (2015) developed a simple synthesis for heterocycles containing 2,3-disubstituted 5-bromo-1H-pyrrolo[2,3-b]pyridine using Fischer indole cyclization. This synthesis is valuable for constructing a 5-bromo-7-azaindole scaffold with diverse substituents (Alekseyev, Amirova, & Terenin, 2015).

Functional Materials and Agrochemicals

• Minakata et al. (1992) explored the functionalization of 1H-pyrrolo[2,3-b]pyridine to create new compounds for agrochemicals and functional materials. They introduced various amino groups onto 7-azaindole, leading to the synthesis of podant-type compounds and polyacetylene with a 1H-pyrrolo[2,3-b]pyridyl group, some of which showed high fungicidal activity (Minakata, Itoh, Komatsu, & Ohshiro, 1992).

Inhibitors and Enzyme Activity

• Liu et al. (2016) designed and synthesized novel 1H-pyrrolo[2,3-b]pyridine and 1H-pyrazolo[3,4-b]pyridine derivatives as inhibitors for c-Met and ALK. These derivatives showed strong c-Met kinase inhibition and cell inhibition, highlighting their potential in medical applications (Liu et al., 2016).

Synthesis of Organic Compounds

• The compound has been utilized in the synthesis of various organic compounds. For example, Nechayev et al. (2013) reported an efficient synthesis of 1-methyl-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-c]pyridine hydrochloride, demonstrating the versatility of this compound in organic synthesis (Nechayev, Gorobets, Kovalenko, & Tolmachev, 2013).

Bioactive Compounds and Pharmaceuticals

• Chamakuri et al. (2016) synthesized 7-azaindazole-chalcone derivatives from 5-bromo-1H-pyrazolo[3,4-b]pyridine-3-carbaldehyde, which showed significant anti-inflammatory and analgesic activities. This indicates the potential of this compound derivatives in pharmaceutical applications (Chamakuri, Murthy Muppavarapu, & Yellu, 2016).

Agricultural Applications

• Minakata et al. (1997) synthesized 3- and 6-substituted 1H-pyrrolo[2,3-b]pyridine derivatives, many of which exhibited considerable fungicidal activity toward Pyricularia oryzae, a fungus causing rice blast. This highlights the agricultural applications of these compounds (Minakata et al., 1997).

Material Science

• In material science, Cardoza et al. (2019) developed a Pd-catalyzed synthesis of multi-aryl 7-azaindoles, showing potential use as fluorophores in OLEDs, sensors, and bio-imaging tools due to their aggregate-induced emission properties (Cardoza, Das, & Tandon, 2019).

Safety and Hazards

The safety information for 7-Bromo-1H-pyrrolo[2,3-c]pyridine indicates that it has the GHS07 pictogram. The hazard statements are H302-H315-H319-H335, which suggest that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.

Future Directions

The pyrrolopyrazine structure, which includes compounds like 7-Bromo-1H-pyrrolo[2,3-c]pyridine, is an attractive scaffold for drug discovery research. Therefore, it is expected that more research will be conducted on this compound and its derivatives in the future.

Mechanism of Action

Target of Action

The primary target of 7-Bromo-1H-pyrrolo[2,3-c]pyridine is the Fibroblast Growth Factor Receptor (FGFR) . FGFR is a family of four distinct isoforms (FGFR1–4) found across various tissue types and expressed to different extents under varying conditions . The FGFR1–4 isoforms mainly consist of highly conserved extracellular ligand-binding domains, a single transmembrane segment, and a cytoplasmic tyrosine kinase domain .

Mode of Action

This compound interacts with FGFRs, inhibiting their activity . Upon binding to fibroblast growth factors, the receptor undergoes dimerization and autophosphorylation of tyrosine residues in the cytoplasmic tail, resulting in activation of downstream signaling . Abnormal activation of the FGFR signaling pathway due to amplification, fusion, or missense mutations in the exon of FGFR family members is associated with the progression and development of several cancers .

Biochemical Pathways

The FGF–FGFR axis is involved in signal transduction pathways that regulate organ development, cell proliferation and migration, angiogenesis, and other processes . The activation of FGFR-dependent signaling pathways can facilitate cancer initiation, progression, and resistance to cancer therapy .

Result of Action

This compound has shown potent activities against FGFR1, 2, and 3 . In vitro, it inhibited breast cancer 4T1 cell proliferation and induced apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These could include the physiological environment within the body, such as pH, temperature, and the presence of other molecules, as well as external factors like storage conditions . .

Synthesis routes and methods I

Procedure details

The route shown in Scheme 1 below exemplifies synthesis of certain 7-aryl(heteroaryl) and 7-anilino-6-azaindole-1-sulfonamide compounds of the present invention. 2-Bromo-3-nitropyridine (1) reacts with vinylmagnesium bromide in THF, at −40-50° C. to afford 7-Bromo-6-azaindole (2), which reacts with 4-methoxyphenylsulfonyl chloride to provide 7-bromo-1-(4-methoxyphenylsulfonyl)-1H-pyrrolo[2,3-c]pyridine (3). The sulfonamide (3), is then either treated with a substituted or unsubstituted phenylboronic acid, Pd(PPh3)4, and K2CO3 in toluene/EtOH to afford final compound (4) or treated with a substituted or unsubstituted aniline in pyridine to yield final compound (5).

Synthesis routes and methods II

Procedure details

A solution of 2-Bromo-3-nitropyridine (1 in Scheme 1, 2.0 g, 98%, 9.7 mmol) in dry THF (80 mL) was cooled to −78° C. Excess vinylmagnesium bromide (1.0 M in THF, 40 mL, 40 mmol) was added. The reaction mixture was stirred at −40˜−50° C. for 1 h before it was quenched with saturated NaHCO3 solution. The layers were separated and the aqueous layer was extracted with EtOAc (3 times). The combined organic layers were dried over MgSO4, the dried solution was filtered, and the filtrate was concentrated. The residue was purified by flash chromatography (EtOAc:n-hexane=1:2) to afford 2 (1.1 g, 60%).